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Compound of Interest

Compound Name: p-Tolylpinacolboronate-d3

Cat. No.: B14031904

Technical Data Sheet: p-Tolylpinacolboronate-d3

CAS Number: 2235417-07-7
This document serves as a technical overview of p-Tolylpinacolboronate-d3, providing
essential information for researchers, scientists, and professionals in the field of drug

development. Due to the limited availability of public data, this guide focuses on the
fundamental properties and sourcing of the compound.

Compound Identification

Identifier Value

Chemical Name p-Tolylpinacolboronate-d3
CAS Number 2235417-07-7[1][2]
Molecular Formula C13H16D3BO2

Molecular Weight 221.12 g/mol

Physicochemical Properties

A comprehensive, experimentally verified dataset on the physicochemical properties of p-
Tolylpinacolboronate-d3 is not readily available in the public domain. Researchers should
consider the properties of the non-deuterated analogue, p-tolylboronic acid pinacol ester, as a
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starting point for experimental design, while accounting for the kinetic isotope effect where
applicable.

Synthesis and Experimental Protocols

Detailed, peer-reviewed synthesis protocols and specific experimental applications for p-
Tolylpinacolboronate-d3 are not widely published. The synthesis would likely involve the
deuteration of a suitable starting material, such as a deuterated toluene derivative, followed by
a borylation reaction with a pinacolborane source.

General Workflow for a Hypothetical Synthesis:
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Caption: A potential synthetic workflow for p-Tolylpinacolboronate-d3.

Applications in Research and Drug Development
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As a deuterated compound, p-Tolylpinacolboronate-d3 is of interest in medicinal chemistry
and drug development. The primary application of such compounds is in pharmacokinetic
studies. The deuterium substitution can alter the metabolic profile of a molecule, often leading
to a slower rate of metabolism. This "kinetic isotope effect" can be leveraged to improve the
pharmacokinetic properties of a drug candidate.

Logical Relationship in Application:
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Caption: The role of deuterated compounds in drug development.

Supplier Information

Researchers interested in acquiring p-Tolylpinacolboronate-d3 for research purposes can
source it from the following supplier:

Supplier Product Name CAS Number

MedChemExpress p-Tolylpinacolboronate-d3 2235417-07-7[1][2]

It is recommended to contact the supplier directly for detailed product specifications, purity, and
availability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [p-Tolylpinacolboronate-d3 CAS number and supplier].
BenchChem, [2025]. [Online PDF]. Available at:
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and-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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